![molecular formula C11H9BrN2O3 B1458717 3-[5-(3-broMophenyl)-1,2,4-oxadiazol-3-yl]propanoic acid CAS No. 1196463-11-2](/img/structure/B1458717.png)
3-[5-(3-broMophenyl)-1,2,4-oxadiazol-3-yl]propanoic acid
Overview
Description
The compound “3-[5-(3-broMophenyl)-1,2,4-oxadiazol-3-yl]propanoic acid” is a chemical compound that belongs to the group of oxazoles . It has an empirical formula of C11H9BrN2O3 and a molecular weight of 297.10 .
Molecular Structure Analysis
The InChI code for this compound is1S/C11H9BrN2O3/c12-8-3-1-7(2-4-8)11-13-9(17-14-11)5-6-10(15)16/h1-4H,5-6H2,(H,15,16)
. This indicates the presence of a bromophenyl group attached to an oxadiazol ring, which is further connected to a propanoic acid group.
Safety and Hazards
Future Directions
While specific future directions for this compound are not mentioned in the available resources, compounds with similar structures are often synthesized and studied for their potential biological activities . This suggests that future research could focus on exploring the biological activities of this compound and its potential applications in medicine or other fields.
Mechanism of Action
Target of Action
Similar compounds have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.
Mode of Action
It’s likely that the compound interacts with its targets through a combination of covalent and non-covalent interactions . The bromophenyl group may participate in halogen bonding, while the oxadiazole and propanoic acid moieties could form hydrogen bonds and engage in electrostatic interactions .
Biochemical Pathways
Given the compound’s structural similarity to other bioactive molecules, it may influence a variety of cellular processes and pathways .
Pharmacokinetics
The compound’s solubility, molecular weight, and polarity suggest that it may have reasonable bioavailability .
Result of Action
Based on its structural features, it may exert a range of biological effects, potentially including antiviral, anti-inflammatory, and anticancer activities .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of 3-(5-(3-bromophenyl)-1,2,4-oxadiazol-3-yl)propanoic acid . For instance, its solubility and stability could be affected by the pH of the environment .
properties
IUPAC Name |
3-[5-(3-bromophenyl)-1,2,4-oxadiazol-3-yl]propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrN2O3/c12-8-3-1-2-7(6-8)11-13-9(14-17-11)4-5-10(15)16/h1-3,6H,4-5H2,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTUXWUSVTGFHJD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C2=NC(=NO2)CCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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